molecular formula C10H13BrN2O3 B8306960 (2-Amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester

(2-Amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester

Cat. No.: B8306960
M. Wt: 289.13 g/mol
InChI Key: KBQJVFLDCOCQHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H13BrN2O3 and its molecular weight is 289.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13BrN2O3

Molecular Weight

289.13 g/mol

IUPAC Name

ethyl 2-[(2-amino-5-bromopyridin-3-yl)methoxy]acetate

InChI

InChI=1S/C10H13BrN2O3/c1-2-16-9(14)6-15-5-7-3-8(11)4-13-10(7)12/h3-4H,2,5-6H2,1H3,(H2,12,13)

InChI Key

KBQJVFLDCOCQHW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COCC1=C(N=CC(=C1)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydroxy acetic acid ethyl ester (294 mg, 2.8 mmol) is dissolved in 5.0 mL of DMF and 60% sodium hydride (113 mg, 2.8 mmol) is added at 0° C. The mixture is stirred for 15 min and 5-bromo-3-bromomethyl-pyridin-2-ylamine hydrobromide (392 mg, 1.1 mmol) is added. The mixture is warmed up to room temperature for 2.5 hr. Then water (15 mL) is added along with EtOAc (30 mL). The mixture is stirred for 10 min and the aqueous layer is separated and extracted with EtOAc (2×20 mL). The organic layers are combined and concentrated to give (2-amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester.
Quantity
294 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
113 mg
Type
reactant
Reaction Step Two
Quantity
392 mg
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
reactant
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Four

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